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Compound of Interest

Compound Name: Proquinazid

Cat. No.: B071954

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for enhancing the efficacy of the fungicide Proquinazid with adjuvants.

Frequently Asked Questions (FAQS)

Q1: What is the primary mode of action of Proquinazid?

Al: Proquinazid is a quinazolinone fungicide that primarily acts as a preventative agent
against powdery mildew.[1][2] Its mode of action is twofold:

o Direct Fungal Inhibition: At higher concentrations, Proquinazid inhibits the germination of
fungal spores. At lower concentrations, it interferes with the formation of the appressorium, a
specialized structure that allows the fungus to penetrate the host plant's cells.[1][2]

e Host-Induced Resistance: Proquinazid has been shown to stimulate the expression of host
defense genes in plants, such as Arabidopsis thaliana.[1][3] This includes the upregulation of
genes associated with the ethylene-mediated response pathway, phytoalexin biosynthesis,
and cell wall strengthening.[1][3] This suggests that Proquinazid not only directly targets the
fungus but also enhances the plant's own defense mechanisms.

Q2: How can adjuvants enhance the efficacy of Proquinazid?
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A2: Adjuvants are compounds added to spray solutions to improve the performance of
pesticides like Proquinazid.[4] While specific data on adjuvants tested with Proquinazid is
limited, the general principles of adjuvant action with fungicides suggest several benefits:

e Improved Coverage: Surfactants, a common type of adjuvant, reduce the surface tension of
spray droplets, allowing for more uniform spreading and wetting of the waxy leaf surfaces.
This ensures better contact of Proquinazid with the plant tissue.

o Enhanced Penetration: Some adjuvants can facilitate the penetration of the active ingredient
through the plant cuticle, which can be particularly useful for systemic or translaminar
fungicides.

e Increased Rainfastness: "Sticker" adjuvants increase the adhesion of the fungicide to the leaf
surface, preventing it from being washed off by rain.

e Reduced Drift: Drift control agents increase the size of spray droplets, minimizing the amount
of product lost to wind during application.

Q3: What types of adjuvants are commonly used with fungicides?
A3: Several classes of adjuvants can be used with fungicides, each with a specific function:

e Non-ionic Surfactants (NIS): These are the most commonly used adjuvants for horticultural
crops. They are effective wetting agents and spreaders.[4]

o Organosilicone Surfactants: These provide superior spreading properties ("super-spreaders")
and can also enhance penetration.

e Crop Oil Concentrates (COCs) and Methylated Seed Oils (MSOs): These can improve
penetration and are often used with systemic fungicides.

o Stickers: These are polymers that form a film on the leaf surface, improving retention and
rainfastness.

o Buffering Agents: These are used to adjust the pH of the spray solution to optimize the
stability and efficacy of the fungicide.
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Q4: Are there any known compatibility issues when tank-mixing Proquinazid with adjuvants?

A4: While specific compatibility data for Proquinazid with a wide range of adjuvants is not
readily available in the provided search results, it is crucial to always perform a jar test before
tank-mixing on a large scale. A jar test will help identify any physical incompatibilities, such as
the formation of precipitates or separation of the mixture. Always follow the product labels for
both Proquinazid and the adjuvant for any specific mixing instructions or warnings.

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Inconsistent or lower-than-
expected efficacy of
Proquinazid in the presence of

an adjuvant.

1. Improper Adjuvant
Selection: The chosen
adjuvant may not be suitable
for the Proquinazid formulation

or the target crop.

1. Review the adjuvant's
specifications to ensure it is
recommended for use with
fungicides and is safe for the
target plant species. Consider
testing a different class of
adjuvant (e.g., switch from a
non-ionic surfactant to an

organosilicone surfactant).

2. Incorrect Adjuvant
Concentration: Using too little
adjuvant may not provide the
desired enhancement, while
too much can lead to

phytotoxicity.

2. Consult the adjuvant label
for the recommended use rate.
It may be necessary to perform
a dose-response experiment to
determine the optimal
concentration for your specific

experimental conditions.

3. Environmental Factors: High
temperatures, low humidity, or
rainfall shortly after application

can affect performance.

3. Apply treatments during
cooler parts of the day and
when there is no rain in the
immediate forecast. Ensure the
spray has dried on the leaves
before exposing them to

moisture.

4. Water Quality: The pH and
mineral content of the water
used for the spray solution can
impact the stability and efficacy

of Proquinazid.

4. Test the pH of your water
source and use a buffering
agent if necessary to bring it
within the optimal range for

Proquinazid.
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Phytotoxicity (e.g., leaf burn,
stunting) observed on plants
treated with a Proquinazid-

adjuvant mixture.

1. High Adjuvant
Concentration: Some
adjuvants, particularly
organosilicones and crop oll
concentrates, can cause plant

injury at high rates.

1. Reduce the concentration of
the adjuvant in the spray
mixture. Conduct a small-scale
test on a few plants to assess
phytotoxicity before treating

the entire experiment.

2. Environmental Stress:
Applying treatments to plants
that are already under stress
(e.g., drought, high heat) can
increase the risk of

phytotoxicity.

2. Ensure plants are well-
watered and not under
environmental stress before
application. Avoid spraying
during the hottest part of the
day.

3. Crop Sensitivity: The target
plant species may be
particularly sensitive to the

chosen adjuvant.

3. Consult the adjuvant label
for any warnings regarding
specific plant species. If
sensitivity is suspected, test a

different type of adjuvant.

Difficulty in achieving a stable
spray solution (e.g.,

precipitation, separation).

1. Improper Mixing Order: The
order in which components are
added to the spray tank can
affect the stability of the

mixture.

1. Generally, the
recommended mixing order is
to fill the tank with half the
required water, add any
buffering agents and agitate,
then add the Proquinazid
formulation and agitate until
fully dispersed, then add the
adjuvant, and finally add the
remaining water. Always refer
to the product labels for

specific instructions.

2. Water Quality: Hard water
(high in calcium and
magnesium) can sometimes
cause certain pesticide

formulations to precipitate.

2. Use a water conditioning

agent if you have hard water.
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Data Presentation

The following table is a representative example of how to structure quantitative data from an
experiment evaluating the enhancement of Proquinazid efficacy with different adjuvants.
Please note that these are hypothetical values for illustrative purposes, as specific quantitative
data for Proquinazid with a range of adjuvants was not available in the search results.

Table 1: Efficacy of Proquinazid with Various Adjuvants against Powdery Mildew on

Grapevines
L Mean Disease Percent Disease
Treatment Application Rate .
Severity (%) Control
Untreated Control - 85.2
Proquinazid 50 mg a.i./L 25.6 69.9%
Proquinazid + Non- 50 mg a.i./L + 0.1%
o 18.3 78.5%
ionic Surfactant viv
Proquinazid + )
- 50 mg a.i./L + 0.05%
Organosilicone ’ 15.1 82.3%
viv

Surfactant
Proquinazid + 50 mg a.i./L + 0.5%

_ 20.5 76.0%
Methylated Seed QOil viv

Percent Disease Control = ((Mean Disease Severity of Control - Mean Disease Severity of
Treatment) / Mean Disease Severity of Control) x 100

Experimental Protocols
In Vitro Assay for Proquinazid Efficacy

This protocol is designed to assess the direct inhibitory effect of Proquinazid and adjuvant
combinations on the germination of powdery mildew spores.

Materials:

e Proquinazid technical grade or formulated product
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o Candidate adjuvants

o Powdery mildew spores (e.g., from infected leaves)
« Sterile distilled water

o Water agar (1.5%) plates or glass slides

e Micropipettes

e Microscope

e Incubation chamber

Methodology:

e Preparation of Treatment Solutions:

o Prepare a stock solution of Proquinazid in a suitable solvent (if using technical grade) or
sterile distilled water (if using a water-dispersible formulation).

o Prepare serial dilutions of Proquinazid to achieve a range of test concentrations (e.g.,
0.01, 0.1, 1, 10, 100 mg/L).

o For each Proquinazid concentration, prepare a parallel set of solutions containing the
candidate adjuvant at its recommended concentration.

o Include a control (sterile distilled water) and an adjuvant-only control.
e Spore Suspension Preparation:

o Gently brush or wash powdery mildew conidia from infected leaves into sterile distilled
water to create a spore suspension.

o Determine the spore concentration using a hemocytometer and adjust to a standardized
concentration (e.g., 1 x 1075 spores/mL).

¢ |noculation:
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o On water agar plates or glass slides, place a 20 pL drop of each treatment solution.

o To each drop, add 5 pL of the standardized spore suspension.

¢ Incubation:

o Place the plates or slides in a humid chamber and incubate at a suitable temperature
(e.g., 20-22°C) in the dark for 24-48 hours.

e Data Collection:

o Using a microscope, observe at least 100 spores per replicate for germination. A spore is
considered germinated if the germ tube is at least half the length of the spore.

o Calculate the percentage of spore germination for each treatment.
o Data Analysis:

o Calculate the percent inhibition of spore germination for each treatment relative to the
untreated control.

o Determine the EC50 (Effective Concentration to inhibit 50% of germination) for
Proquinazid alone and in combination with each adjuvant.

Greenhouse Efficacy Trial

This protocol outlines a method for evaluating the efficacy of Proquinazid and adjuvant
combinations in a controlled greenhouse environment.

Materials:

Susceptible host plants (e.g., grapevine, cucumber)

Proquinazid formulation

Candidate adjuvants

Powdery mildew inoculum
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e Spray application equipment (e.g., hand-held sprayer)

e Greenhouse with controlled temperature, humidity, and lighting

Methodology:

e Plant Propagation and Growth:

o Grow susceptible host plants to a uniform growth stage (e.g., 4-6 true leaves).

o Randomly assign plants to treatment groups.

o Treatment Application:

o Prepare spray solutions of Proquinazid with and without the candidate adjuvants at the
desired concentrations.

o Include an untreated control and an adjuvant-only control.

o Apply the treatments to the plants until runoff, ensuring thorough coverage of all leaf
surfaces.

o Allow the treatments to dry completely before inoculation.

e Inoculation:

o Inoculate the plants with powdery mildew by gently shaking infected plants over the test
plants to release spores or by preparing a spore suspension and spraying it onto the
plants.

e Incubation:

o Maintain the plants in the greenhouse under conditions favorable for powdery mildew
development (e.g., moderate temperatures and high humidity).

e Disease Assessment:
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o Atregular intervals (e.g., 7, 14, and 21 days after inoculation), visually assess the disease
severity on each plant. This can be done by estimating the percentage of leaf area
covered with powdery mildew on a representative sample of leaves.

» Data Analysis:
o Calculate the average disease severity for each treatment group.
o Calculate the percent disease control for each treatment relative to the untreated control.

o Perform statistical analysis (e.g., ANOVA) to determine if there are significant differences
between treatments.
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Caption: Dual mode of action of Proquinazid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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